![molecular formula C5H8N4 B3417692 1H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-b]pyridine CAS No. 1125405-40-4](/img/structure/B3417692.png)
1H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-b]pyridine
Overview
Description
“1H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-b]pyridine” belongs to the class of triazolopyridine . It has a molecular weight of 120.1121 . The IUPAC Standard InChI is InChI=1S/C5H4N4/c1-2-4-5(6-3-1)8-9-7-4/h1-3H, (H,6,7,8,9) .
Molecular Structure Analysis
The molecular structure of “this compound” can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .
Physical And Chemical Properties Analysis
“this compound” has a melting point of 208 °C (dec.) (lit.) . Its SMILES string is c1cnc2nn[nH]c2c1 .
Scientific Research Applications
Heterocyclic Compounds in Medicinal Chemistry
Triazoles, including the 1H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-b]pyridine structure, are a significant class of heterocyclic compounds. They have a broad range of biological activities due to their structural versatility. Notably, the synthesis and chemical properties of these compounds have been extensively studied, focusing on their potential medicinal applications. For example, triazoles have been investigated for their anti-inflammatory, antimicrobial, antitumoral, and antiviral properties, among other therapeutic applications. Continued research is needed to develop more efficient synthesis methods for these compounds, particularly considering current environmental and sustainability concerns. Moreover, with new diseases and resistant bacterial strains emerging, the development of new drug prototypes based on triazole structures remains a critical area of research (Ferreira et al., 2013).
Optical Sensors and Biological Applications
Compounds containing heteroatoms like those in the triazole class are vital in organic chemistry and have numerous applications, including the synthesis of optical sensors and biological applications. Specifically, pyrimidine derivatives, which are closely related to the triazole compounds, serve as exquisite sensing materials due to their ability to form coordination and hydrogen bonds. These properties make them suitable for use as sensing probes in various applications, highlighting the potential of similar heterocyclic compounds like this compound in sensor technology and biological applications (Jindal & Kaur, 2021).
Hybrid Catalysts in Medicinal and Pharmaceutical Industries
Heterocyclic compounds such as triazoles are also significant in the development of hybrid catalysts. These catalysts are essential in synthesizing structures like the pyranopyrimidine core, which has broad applications in the medicinal and pharmaceutical industries. The 5H-pyrano[2,3-d]pyrimidine scaffolds, for instance, have been intensively studied for their wide applicability. The synthesis of these structures involves various catalysts and highlights the importance of heterocyclic compounds in developing lead molecules for pharmaceuticals (Parmar, Vala & Patel, 2023).
Safety and Hazards
Mechanism of Action
Target of Action
It belongs to the class of triazolopyridine , which is known to interact with various biological targets.
Mode of Action
It has been reported to react with europium under solvothermal conditions in pyridine to yield a homoleptic framework containing eu ii centers that are icosahedrally coordinated by the 12 nitrogen atoms of six chelating ligands .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-b]pyridine is currently unavailable . These properties are crucial in determining the bioavailability of the compound, and further studies are required to understand them.
properties
IUPAC Name |
4,5,6,7-tetrahydro-2H-triazolo[4,5-b]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4/c1-2-4-5(6-3-1)8-9-7-4/h1-3H2,(H2,6,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMVALNFEBZDYTA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NNN=C2NC1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00621552 |
Source
|
| Record name | 3,5,6,7-Tetrahydro-2H-[1,2,3]triazolo[4,5-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00621552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
856863-96-2, 1125405-40-4 |
Source
|
| Record name | 3,5,6,7-Tetrahydro-2H-[1,2,3]triazolo[4,5-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00621552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1H,4H,5H,6H,7H-[1,2,3]triazolo[4,5-b]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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